Cas no 1438401-27-4 (4-(6-methoxypyridin-3-yl)butanal)

• Product Name: 4-(6-methoxypyridin-3-yl)butanal
• CAS No: 1438401-27-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5855989
• PubChem ID: 165662919
• Update Time: 2025-10-20

4-(6-methoxypyridin-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinebutanal, 6-methoxy-
• 4-(6-methoxypyridin-3-yl)butanal
• EN300-1830846
• 1438401-27-4

• Inchi： 1S/C10H13NO2/c1-13-10-6-5-9(8-11-10)4-2-3-7-12/h5-8H,2-4H2,1H3
• InChI Key： ZVQJDNSHXMIJQM-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=CC=C1CCCC=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 296.8±30.0 °C(Predicted)
• pka: 3.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(6-methoxypyridin-3-yl)butanal

Introduction to 4-(6-methoxypyridin-3-yl)butanal (CAS No. 1438401-27-4)

4-(6-methoxypyridin-3-yl)butanal, identified by its Chemical Abstracts Service (CAS) number 1438401-27-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This aldehyde derivative features a unique structural motif combining a butanal backbone with a methoxypyridine substituent, making it a versatile scaffold for drug discovery and development. The presence of both the aldehyde group and the electron-rich pyridine ring imparts distinct chemical properties that have garnered interest in various biochemical pathways and therapeutic applications.

The compound's structure, characterized by the 6-methoxypyridin-3-yl moiety, positions it as a potential candidate for modulating enzyme activities and interacting with biological targets. In recent years, there has been growing attention on pyridine derivatives due to their broad spectrum of biological activities. Specifically, the methoxy group enhances lipophilicity while the pyridine ring provides hydrogen bonding capabilities, making it an attractive feature for designing molecules with improved pharmacokinetic profiles.

Recent studies have highlighted the role of aldehyde-containing compounds in medicinal chemistry, particularly in the development of protease inhibitors and kinase modulators. The aldehyde group in 4-(6-methoxypyridin-3-yl)butanal serves as a reactive site for further functionalization, allowing chemists to explore diverse chemical libraries. This reactivity has been exploited in the synthesis of more complex molecules designed to target specific disease pathways.

One notable area of research involves the use of 4-(6-methoxypyridin-3-yl)butanal as a precursor in the development of small-molecule inhibitors. For instance, its structural framework has been explored in the design of molecules targeting inflammatory pathways, where pyridine derivatives have shown promise in modulating cytokine production and reducing inflammation. The compound's ability to interact with both hydrophobic and hydrophilic regions of biological targets makes it a valuable tool in rational drug design.

In addition to its applications in inflammation research, 4-(6-methoxypyridin-3-yl)butanal has been investigated for its potential role in neurodegenerative diseases. The methoxypyridine moiety is known to exhibit neuroprotective properties, and studies suggest that derivatives of this class may interfere with pathological processes associated with conditions such as Alzheimer's disease and Parkinson's disease. The aldehyde functionality further allows for modifications that could enhance binding affinity to specific neural receptors.

The synthesis of 4-(6-methoxypyridin-3-yl)butanal typically involves multi-step organic reactions, starting from readily available pyridine precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity. High-throughput screening (HTS) campaigns have identified several derivatives of this compound that exhibit promising pharmacological effects.

From a computational chemistry perspective, 4-(6-methoxypyridin-3-yl)butanal has been subjected to molecular docking studies to predict its interactions with biological targets. These studies have provided insights into how the compound might bind to enzymes or receptors, offering a rational basis for designing next-generation analogs with improved efficacy and reduced side effects. The integration of experimental data with computational models has become increasingly important in modern drug discovery.

The pharmaceutical industry continues to leverage natural product-inspired scaffolds like 4-(6-methoxypyridin-3-yl)butanal to develop novel therapeutics. By modifying key structural features such as the aldehyde group or the pyridine ring substitution pattern, researchers can fine-tune biological activity profiles. This approach has led to several clinical candidates that are currently undergoing further development.

In conclusion, 4-(6-methoxypyridin-3-yl)butanal (CAS No. 1438401-27-4) represents a compelling compound with significant potential in pharmaceutical research. Its unique structural attributes make it a valuable building block for drug discovery efforts targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like this are likely to play an increasingly important role in developing innovative therapies.